Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate

• IUPAC Name: methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate
• InChI: InChI=1S/C16H17N3O4/c1-22-16(21)8-7-14(20)17-10-9-15-18-13(19-23-15)11-12-5-3-2-4-6-12/h2-8H,9-11H2,1H3,(H,17,20)/b8-7+
• InChI Key: COUCLHAZCCXPGY-BQYQJAHWSA-N
• Canonical SMILES: COC(=O)C=CC(=O)NCCC1=NC(=NO1)CC2=CC=CC=C2
• Isomeric SMILES: COC(=O)/C=C/C(=O)NCCC1=NC(=NO1)CC2=CC=CC=C2
• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol

Description

Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate, also known as BOBA-M, is a synthetic compound that has been widely used in scientific research due to its potential pharmacological properties.

Mechanism of Action

The mechanism of action of Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate is not fully understood. However, it has been suggested that it may act through the modulation of various signaling pathways, including the PI3K/Akt/mTOR and MAPK/ERK pathways. Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate has also been found to inhibit the activity of histone deacetylases, which may contribute to its anti-tumor and anti-inflammatory effects.
Biochemical and Physiological Effects:
Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate has been found to modulate various biochemical and physiological processes in cells and tissues. It has been shown to inhibit the proliferation and migration of cancer cells, reduce the production of pro-inflammatory cytokines, and enhance the antioxidant defense system. Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate has also been found to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate is its potential as a multi-targeted therapeutic agent for various diseases. It has also shown good bioavailability and low toxicity in animal studies. However, the limitations of Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate include its limited solubility in water and the need for further studies to determine its pharmacokinetics and pharmacodynamics in vivo.

Future Directions

There are several future directions for research on Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate. These include the investigation of its potential as a therapeutic agent for other diseases, such as cardiovascular and metabolic disorders. Further studies are also needed to elucidate its mechanism of action and to optimize its pharmacological properties. In addition, the development of novel Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate derivatives with improved solubility and bioavailability may enhance its therapeutic potential.
Conclusion:
In conclusion, Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate is a synthetic compound with potential pharmacological properties that have been extensively studied in scientific research. It has shown promise as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.

Synthesis Methods

Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate can be synthesized through a multi-step process involving the reaction of 3-benzyl-1,2,4-oxadiazole-5-carboxylic acid with ethylenediamine, followed by the reaction with methyl acetoacetate and subsequent cyclization. The final product is obtained through purification and characterization using various analytical techniques.

Scientific Research Applications

Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate has shown potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been found to exhibit anti-tumor activity by inducing cell cycle arrest and apoptosis in cancer cells. Methyl (E)-4-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamino]-4-oxobut-2-enoate also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.